Cas no 2212-81-9 (1,3-Bis(tert-butylperoxyisopropyl)benzene)
1,3-Bis(tert-butylperoxyisopropyl)benzene is a high-performance organic peroxide used primarily as a crosslinking agent in the polymer industry. Its symmetrical structure and thermally stable peroxy groups enable efficient free-radical polymerization, making it suitable for applications requiring controlled curing processes, such as in elastomers and thermoset resins. The compound offers excellent decomposition characteristics, ensuring consistent crosslinking at elevated temperatures while minimizing premature degradation. Its high active oxygen content enhances reactivity, allowing for lower dosage requirements compared to conventional peroxides. Additionally, it exhibits good storage stability under recommended conditions, reducing handling risks. This peroxide is particularly valued in high-temperature vulcanization and specialty polymer synthesis due to its reliability and efficiency.

2212-81-9 structure
Product name:1,3-Bis(tert-butylperoxyisopropyl)benzene
1,3-Bis(tert-butylperoxyisopropyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Bis(tert-butylperoxyisopropyl)benzene
- 1,3-Bis(2-tert-butylperoxy-2-propyl)benzene
- m-Bis[2-(tert-butylperoxy)-2-propyl]benzene
- C20H34O4
- DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE
- Di(tert-butylperoxyisopropyl)benzene, Mixture of isoMers
- Bis(tert-butyldioxyisopropyl)benzene
- [1,3-phenylenebis(1-methylethylidene)]bis[tert-butyl] peroxide
- 1,3-Bis-(2-tert-butylperoxiisopropyl)benzol
- 1,3-bis(t-butylperoxyisopropyl)benzene
- 14s
- BIBP
- LINKWELL BIPB
- Luperox 802
- m-bis-(2-tert-Butylperoxy-2-propyl)benzene
- Perbutyl PT
- Perhexa F 40
- Perkadox?14S
- PEROXAN BIB
- Peroximon F
- PERKADOX 14/40
- 1,3-bis(2-tert-butylperoxypropan-2-yl)benzene
- DTXSID50862872
- Peroxide,1,1'-[1,3-phenylenebis(1-methylethylidene)]bis[2-(1,1-dimethylethyl)
- m-Bis(2-tert-butylperoxyisopropyl)benzene
- UBRWPVTUQDJKCC-UHFFFAOYSA-N
- (1,3-Phenylenebis(1-methylethylidene))bis(tert-butyl) peroxide
- SCHEMBL44643
- 1,3-Di-tert-butylperoxydiisopropylbenzene
- Peroxide, 1,1'-[1,3-phenylenebis(1-methylethylidene)]bis[2-(1,1-dimethylethyl)
- 1,3-Bis[alpha-(tert-butyldioxy)isopropyl]benzene
- 5C532BF77V
- alpha,alpha'-Bis(tert-butylperoxy)-1,3-diisopropylbenzene
- EC 218-664-7
- 1,1'-[1,3-Phenylenebis(1-methylethylidene)]bis[2-(1,1-dimethylethyl) peroxide]
- 2212-81-9
- EINECS 218-664-7
- 1,3-Bis(2-t-butylperoxy-2-propyl)benzene
- (1,3-Phenylenebis(1-methylethylidene)bis(tert-butyl) peroxide
- 1,3-Bis(1-tert-butyldioxy-1-methylethyl)benzene
- NS00006213
- Peroxide, (m-phenylenediisopropylidene)bis[tert-butyl
- 1,4-Bis(tert-butylperoxydiisopropyl)benzene
-
- MDL: MFCD01940629
- Inchi: 1S/C20H34O4/c1-17(2,3)21-23-19(7,8)15-12-11-13-16(14-15)20(9,10)24-22-18(4,5)6/h11-14H,1-10H3
- InChI Key: CCNDOQHYOIISTA-UHFFFAOYSA-N
- SMILES: CC(OOC(C1=CC=CC=C1C(OOC(C)(C)C)(C)C)(C)C)(C)C
Computed Properties
- Exact Mass: 338.24600
- Monoisotopic Mass: 338.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 36.9
Experimental Properties
- Color/Form: White or yellow flakes with faint odor
- Density: 0.974
- Melting Point: 43-48℃
- Boiling Point: 360 ºC
- Flash Point: 113 ºC
- Refractive Index: 1.6000 (estimate)
- PSA: 36.92000
- LogP: 5.38700
- Solubility: Insoluble in water
1,3-Bis(tert-butylperoxyisopropyl)benzene Security Information
- Hazardous Material transportation number:UN 3106
- Hazard Category Code: 7-36
- Safety Instruction: 36/37/39-3/7-26-14A
-
Hazardous Material Identification:
- PackingGroup:II
- Packing Group:II
- HazardClass:5.2
- Packing Group:II
- Safety Term:5.2
- Hazard Level:5.2
- Risk Phrases:R7
1,3-Bis(tert-butylperoxyisopropyl)benzene Customs Data
- HS CODE:2909600000
- Customs Data:
China Customs Code:
2909600000Overview:
2909600000 Peroxide alcohol\Peroxyether\Ketone peroxide and its halogenation\sulfonation\nitrification\Nitrosative derivative.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909600000 alcohol peroxides, ether peroxides, ketone peroxides and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,3-Bis(tert-butylperoxyisopropyl)benzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Cooke Chemical | M4220053-100g |
DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE |
2212-81-9 | 96%(Mixtureofisomers) | 100g |
RMB 284.00 | 2025-02-21 | |
Cooke Chemical | M4220053-2.5kg |
DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE |
2212-81-9 | 96%(Mixtureofisomers) | 2.5kg |
RMB 3016.00 | 2025-02-21 | |
Cooke Chemical | M4220053-500g |
DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE |
2212-81-9 | 96%(Mixtureofisomers) | 500g |
RMB 1000.00 | 2025-02-21 |
1,3-Bis(tert-butylperoxyisopropyl)benzene Related Literature
-
I. Read Anal. Proc. 1984 21 197
-
Eduard V. Prut,Alexandr N. Zelenetskii Russ. Chem. Rev. 2001 70 65
2212-81-9 (1,3-Bis(tert-butylperoxyisopropyl)benzene) Related Products
- 2639416-14-9(7-(benzyloxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid)
- 1806855-54-8(2-Iodo-5-(trifluoromethyl)pyridin-3-amine)
- 4810-05-3(1,3,5-trimethyl-2-(prop-2-en-1-yl)benzene)
- 2137835-77-7(Sodium 2-chloro-6-fluorobenzene-1-sulfinate)
- 2137537-97-2(tert-butyl 4-methoxy-3-(methylsulfamoyl)-1H-indole-1-carboxylate)
- 1256784-83-4(2-AMINO-3-(6-METHOXYPYRIDIN-2-YL)PROPANOIC ACID)
- 2227750-92-5((1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol)
- 2171902-70-6(4-bromo-3-(3,5-dimethylphenyl)-5-methyl-1,2-oxazole)
- 1251020-88-8(tert-Butyl 5-oxo-2-azaspiro[3.3]heptane-2-carboxylate)
- 3300-16-1(Methyl 9-methyl-9h-fluorene-9-carboxylate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2212-81-9)DI(TERT-BUTYLPEROXYISOPROPYL)BENZENE

Purity:99.9%
Quantity:200kg
Price ($):Inquiry